
Physicochemical properties of 1-(2-
Bromophenyl)cyclobutane-1-carboxylic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
1-(2-Bromophenyl)cyclobutane-1-

carboxylic acid

Cat. No.: B183634 Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 1-(2-
Bromophenyl)cyclobutane-1-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical

properties of 1-(2-Bromophenyl)cyclobutane-1-carboxylic acid. Due to the limited

availability of experimental data for this specific compound, this document also includes

predicted values and details a plausible synthetic protocol based on established chemical

principles. This guide is intended to serve as a foundational resource for researchers and

professionals involved in drug discovery and development.

Physicochemical Properties
Quantitative data for 1-(2-Bromophenyl)cyclobutane-1-carboxylic acid is not extensively

reported in the literature. The following table summarizes the available and predicted data.

Experimental determination is recommended for precise characterization.
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Property Value Source/Method

Molecular Formula C₁₁H₁₁BrO₂ [1]

Molecular Weight 255.11 g/mol [2]

Melting Point Data not available
Experimental determination

required

Boiling Point Data not available
Experimental determination

required

pKa Data not available
Experimental determination

required

Aqueous Solubility Data not available
Experimental determination

required

LogP (Predicted) ~3.0 (for para-isomer) [2]

Note: The predicted LogP value is for the para-isomer, 1-(4-

bromophenyl)cyclobutanecarboxylic acid, and should be considered an approximation for the

ortho-isomer.

Experimental Protocols
A specific, validated experimental protocol for the synthesis of 1-(2-
Bromophenyl)cyclobutane-1-carboxylic acid is not described in the reviewed literature.

However, a plausible synthetic route can be designed based on general methods for the

synthesis of analogous cyclobutane derivatives.[3][4][5][6] The following multi-step protocol

outlines a potential approach.

Proposed Synthesis of 1-(2-Bromophenyl)cyclobutane-
1-carboxylic acid
This proposed synthesis involves the creation of a Grignard reagent from 1,2-dibromobenzene,

followed by its reaction with cyclobutanone to form the corresponding alcohol. Subsequent

oxidation yields the target carboxylic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.aaronchem.com/151157-44-7
https://pubchemlite.lcsb.uni.lu/e/compound/16769919
https://pubchemlite.lcsb.uni.lu/e/compound/16769919
https://www.benchchem.com/product/b183634?utm_src=pdf-body
https://www.benchchem.com/product/b183634?utm_src=pdf-body
https://pubs.acs.org/doi/pdf/10.1021/jo4027148
https://pubs.acs.org/doi/10.1021/jo4027148
https://scholarworks.calstate.edu/downloads/nk322n12g
http://www.orgsyn.org/demo.aspx?prep=CV3P0213
https://www.benchchem.com/product/b183634?utm_src=pdf-body
https://www.benchchem.com/product/b183634?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Synthesis of 1-(2-Bromophenyl)cyclobutanol

Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a

reflux condenser, dropping funnel, and a nitrogen inlet, add magnesium turnings. A solution

of 1,2-dibromobenzene in anhydrous tetrahydrofuran (THF) is then added dropwise to initiate

the Grignard reaction. The reaction mixture is gently heated to maintain a steady reflux.

Reaction with Cyclobutanone: After the formation of the Grignard reagent (2-

bromophenylmagnesium bromide) is complete, the reaction mixture is cooled in an ice bath.

A solution of cyclobutanone in anhydrous THF is added dropwise while maintaining the low

temperature.

Quenching and Extraction: The reaction is stirred at room temperature for several hours and

then quenched by the slow addition of a saturated aqueous solution of ammonium chloride.

The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The

combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and

the solvent is removed under reduced pressure.

Purification: The crude 1-(2-bromophenyl)cyclobutanol is purified by column chromatography

on silica gel.

Step 2: Oxidation to 1-(2-Bromophenyl)cyclobutane-1-carboxylic acid

Oxidation Reaction: The purified 1-(2-bromophenyl)cyclobutanol is dissolved in a suitable

solvent such as acetone. Jones reagent (a solution of chromium trioxide in sulfuric acid) is

added dropwise to the cooled solution. The reaction progress is monitored by thin-layer

chromatography (TLC).

Work-up: Upon completion, the excess oxidant is quenched with isopropanol. The mixture is

filtered, and the solvent is removed under reduced pressure.

Extraction and Purification: The residue is dissolved in diethyl ether and washed with water

and brine. The organic layer is then extracted with a saturated aqueous solution of sodium

bicarbonate. The aqueous extracts are combined, acidified with concentrated hydrochloric

acid, and the resulting precipitate is collected by filtration. The crude product can be further

purified by recrystallization from a suitable solvent system to yield 1-(2-
Bromophenyl)cyclobutane-1-carboxylic acid.
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Potential Biological Significance and Signaling
Pathways
There is no specific information in the current literature detailing the biological activity or

associated signaling pathways of 1-(2-Bromophenyl)cyclobutane-1-carboxylic acid.

However, the structural motifs present in the molecule, namely the cyclobutane ring and the

bromophenyl group, are found in various biologically active compounds.

Cyclobutane Ring: The cyclobutane moiety is a structural component in a number of natural

products and synthetic compounds that exhibit a range of biological activities, including

antimicrobial, antibacterial, and antitumor effects.[7] The strained four-membered ring can

influence the conformational rigidity and metabolic stability of a molecule, which can be

advantageous in drug design.

Bromophenyl Group: The presence of a bromine atom on a phenyl ring can modulate the

lipophilicity and electronic properties of a molecule, potentially enhancing its binding affinity

to biological targets. Phenyl-substituted carboxylic acids have been investigated as inhibitors

for various enzymes.[8]

Given these general observations, 1-(2-Bromophenyl)cyclobutane-1-carboxylic acid could

be a candidate for screening in various biological assays, particularly in areas such as

oncology and infectious diseases. Further research is required to elucidate any specific

biological functions.
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Proposed Synthesis of 1-(2-Bromophenyl)cyclobutane-1-carboxylic acid

Step 1: Grignard Reaction

Step 2: Oxidation

1,2-Dibromobenzene + Mg

2-Bromophenylmagnesium bromide

Anhydrous THF

1-(2-Bromophenyl)cyclobutanol

Anhydrous THF

Cyclobutanone

Anhydrous THF

1-(2-Bromophenyl)cyclobutanol

1-(2-Bromophenyl)cyclobutane-1-carboxylic acid

Jones Reagent, Acetone

Click to download full resolution via product page

Caption: Proposed two-step synthesis of the target compound.

Potential Areas of Biological Investigation
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Potential Research Directions

1-(2-Bromophenyl)cyclobutane-1-carboxylic acid

Enzyme Inhibition Assays Antimicrobial Screening Anticancer Activity Screening

Structure-Activity Relationship (SAR) Studies

Click to download full resolution via product page

Caption: Potential avenues for biological screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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